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Introduction

Chlordane is a persistent organochlorine pesticide that was widely used in agriculture and for
termite control.[1][2] Due to its toxic effects, including potential neurological damage and
carcinogenicity, and its persistence in the environment, chlordane has been banned in many
countries.[1][2][3] Its presence in drinking water supplies, even at trace levels, is a significant
health concern.[1][4] Solid-phase extraction (SPE) is a widely adopted technique for the
determination of chlordane in drinking water, offering advantages over traditional liquid-liquid
extraction by being less time-consuming, requiring smaller volumes of organic solvents, and
providing high reproducibility.[1][4] This application note provides a detailed protocol for the
extraction of chlordane from drinking water using SPE, followed by gas chromatographic
analysis.

Principle of Solid-Phase Extraction

Solid-phase extraction is a chromatographic technique used to isolate and concentrate
analytes from a liquid sample. The process involves passing the water sample through a
cartridge containing a solid adsorbent (the stationary phase). Chlordane, being a nonpolar
compound, adsorbs to the nonpolar stationary phase. Interfering substances can be washed

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15599535#bc-rfq
https://www.chromatographyonline.com/view/automated-solid-phase-extraction-spe-organochlorine-pesticides-water
https://pubchem.ncbi.nlm.nih.gov/compound/Chlordane
https://www.chromatographyonline.com/view/automated-solid-phase-extraction-spe-organochlorine-pesticides-water
https://pubchem.ncbi.nlm.nih.gov/compound/Chlordane
https://cdn.technologynetworks.com/ep/pdfs/automated-solid-phase-extraction-of-oraganochlorine-pesticides-from-drinking-water.pdf
https://www.chromatographyonline.com/view/automated-solid-phase-extraction-spe-organochlorine-pesticides-water
https://fms-inc.com/wp-content/uploads/2020/05/EPA-508-Organochlorine-Pesticides-in-Drinking-Water-with-Automated-SPE.pdf
https://www.chromatographyonline.com/view/automated-solid-phase-extraction-spe-organochlorine-pesticides-water
https://fms-inc.com/wp-content/uploads/2020/05/EPA-508-Organochlorine-Pesticides-in-Drinking-Water-with-Automated-SPE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

away, and the retained chlordane is then eluted with a small volume of an appropriate organic
solvent. The resulting extract is concentrated and can be analyzed by methods such as gas
chromatography with electron capture detection (GC-ECD) or mass spectrometry (GC-MS).[3]

[5]
Sorbents and Solvents
The choice of sorbent and elution solvent is critical for the efficient recovery of chlordane.

e Sorbents: C18-bonded silica is a commonly used sorbent for the extraction of organochlorine
pesticides like chlordane due to its nonpolar nature.[1][6] Polymeric sorbents, such as
Oasis® HLB, are also effective and can provide good recoveries for a wide range of
pesticides.[5]

o Elution Solvents: A variety of organic solvents can be used to elute chlordane from the SPE
cartridge. These include methylene chloride, ethyl acetate, dichloromethane, and mixtures of
acetone and n-hexane.[1][3][7] The selection of the elution solvent depends on the sorbent
used and the subsequent analytical method.

Quantitative Data Summary

The following table summarizes the quantitative data for the solid-phase extraction of
chlordane from water samples as reported in various studies.
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Experimental Protocol: SPE of Chlordane from

Drinking Water

This protocol provides a general procedure for the solid-phase extraction of chlordane from

drinking water using a C18 cartridge.

1. Materials and Reagents

» Solid-Phase Extraction Cartridges: C18, 1 g[1]

o Methanol, pesticide residue grade

» Dichloromethane, pesticide residue grade

e Deionized Water

» Nitrogen gas, high purity

1 L drinking water sample
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Glass vials for collection

. Sample Preparation

For chlorinated water, dechlorinate the sample by adding 50 mg/L of sodium sulfite.

Adjust the pH of the 1 L water sample to 2 using hydrochloric acid.[3]

. SPE Cartridge Conditioning

Condition the C18 cartridge with 10 mL of methanol.[1]

Equilibrate the cartridge with 10 mL of deionized water.[1] Do not allow the cartridge to go
dry.

. Sample Loading

Load the 1 L water sample onto the conditioned C18 cartridge at a flow rate of approximately
10 mL/min.[3]

. Cartridge Drying

After the entire sample has passed through, dry the cartridge by passing nitrogen gas
through it for 5-10 minutes.[1][3]

. Elution

Elute the retained chlordane from the cartridge with an appropriate solvent. A common
procedure is to use two aliquots of 5 mL of dichloromethane.

Collect the eluate in a clean glass vial.

. Concentration and Analysis

Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

The concentrated extract is now ready for analysis by GC-ECD or GC-MS.[3]
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Experimental Workflow
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Caption: Experimental workflow for solid-phase extraction of chlordane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Solid-Phase Extraction of Chlordane
from Drinking Water]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599535/docs#application-note-solid-phase-
extraction-of-chlordane-from-drinking-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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